Cas no 1260853-46-0 (2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile)

• Product Name: 2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile
• CAS No: 1260853-46-0
• MF: C₁₀H₉ClFN
• MW: 197.636564970016
• CID: 4583398
• PubChem ID: 55264558
• Update Time: 2025-05-22

2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-fluorophenyl)-2-methylpropanenitrile
• Z1715161095
• 2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile

• Inchi： 1S/C10H9ClFN/c1-10(2,6-13)7-4-3-5-8(11)9(7)12/h3-5H,1-2H3
• InChI Key： VXGLXWGURZKZQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)C(C#N)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile

Research Brief on 2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile (CAS: 1260853-46-0): Recent Advances and Applications

2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile (CAS: 1260853-46-0) is a fluorinated nitrile derivative that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system disorders and crop protection agents. Recent studies have highlighted its utility in asymmetric synthesis and as a precursor for novel heterocyclic compounds with potential therapeutic applications.

Structural analysis reveals that the presence of both chloro and fluoro substituents on the phenyl ring, combined with the steric effects of the gem-dimethyl group adjacent to the nitrile functionality, creates unique electronic and spatial properties. These characteristics make this compound particularly valuable for designing molecules with specific binding affinities. Density functional theory (DFT) calculations published in 2023 have provided deeper insights into the conformational preferences and reactivity patterns of this scaffold.

In medicinal chemistry applications, researchers at several major pharmaceutical companies have incorporated 1260853-46-0 into the development of new GABA receptor modulators. A 2024 study demonstrated its effectiveness as a building block for neuroactive compounds showing improved blood-brain barrier penetration compared to previous generations. The fluorinated aromatic system appears to enhance metabolic stability while maintaining favorable physicochemical properties.

The agrochemical sector has also benefited from derivatives of this compound, particularly in the development of next-generation fungicides. Recent patent filings (2023-2024) describe novel phenylpropanenitrile derivatives showing remarkable activity against resistant strains of fungal pathogens in crops. The unique substitution pattern of 2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile contributes to both binding specificity and environmental persistence characteristics.

Synthetic methodology advancements have significantly improved access to this compound. A 2024 publication in Organic Process Research & Development detailed a continuous-flow manufacturing process that achieves >90% yield with excellent purity, addressing previous scalability challenges. This technological breakthrough has made the compound more accessible for both academic and industrial research applications.

Ongoing research is exploring the potential of 1260853-46-0 in materials science applications, particularly as a precursor for specialty polymers with unique optical and electronic properties. Preliminary results suggest that polymers incorporating this moiety exhibit interesting fluorescence characteristics and thermal stability, opening new avenues for functional material development.

Safety and toxicological assessments continue to evolve as the compound sees broader application. Recent in vitro studies (2024) have provided more comprehensive data on its metabolic pathways and potential reactive metabolites, informing better handling protocols and derivative design strategies to minimize toxicity concerns while maintaining biological activity.

The versatility of 2-(3-Chloro-2-fluorophenyl)-2-methylpropanenitrile ensures its continued importance in chemical research. With multiple applications spanning pharmaceuticals, agrochemicals, and materials science, coupled with improved synthetic accessibility, this compound remains a valuable tool for researchers developing next-generation bioactive molecules and functional materials.